Cas no 26566-54-1 (2-Propenal,3-[(1aR,2S,3S,3aR,8aR,8bS)-1,1a,2,3,3a,4,5,6,8a,8b-decahydro-1a,2,3a-trihydroxy-7-(hydroxymethyl)-1,1,3-trimethyl-5-oxocyclopropa[3,4]benzo[1,2]cyclohepten-4-yl]-2-methyl-,rel- (9CI))

2-Propenal,3-[(1aR,2S,3S,3aR,8aR,8bS)-1,1a,2,3,3a,4,5,6,8a,8b-decahydro-1a,2,3a-trihydroxy-7-(hydroxymethyl)-1,1,3-trimethyl-5-oxocyclopropa[3,4]benzo[1,2]cyclohepten-4-yl]-2-methyl-,rel- (9CI) structure
26566-54-1 structure
Product Name:2-Propenal,3-[(1aR,2S,3S,3aR,8aR,8bS)-1,1a,2,3,3a,4,5,6,8a,8b-decahydro-1a,2,3a-trihydroxy-7-(hydroxymethyl)-1,1,3-trimethyl-5-oxocyclopropa[3,4]benzo[1,2]cyclohepten-4-yl]-2-methyl-,rel- (9CI)
CAS No:26566-54-1
MF:C20H28O6
MW:364.432726860046
CID:289647
Update Time:2022-07-25

2-Propenal,3-[(1aR,2S,3S,3aR,8aR,8bS)-1,1a,2,3,3a,4,5,6,8a,8b-decahydro-1a,2,3a-trihydroxy-7-(hydroxymethyl)-1,1,3-trimethyl-5-oxocyclopropa[3,4]benzo[1,2]cyclohepten-4-yl]-2-methyl-,rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal,3-[(1aR,2S,3S,3aR,8aR,8bS)-1,1a,2,3,3a,4,5,6,8a,8b-decahydro-1a,2,3a-trihydroxy-7-(hydroxymethyl)-1,1,3-trimethyl-5-oxocyclopropa[3,4]benzo[1,2]cyclohepten-4-yl]-2-methyl-,rel- (9CI)
    • 2-Propenal,3-[1,1a,2,3,3a,4,5,6,8a,8b-decahydro-1a,2,3a-trihydroxy-7-(hydroxymethyl)-1,1,3-trimethyl-5-oxocyclopropa[3,4]benzo[1,2]cyclohepten-4-yl]-2-methyl-,(1aa,2b,3a,3aa,8ab,8ba)-
    • 3,4-Secophorbol
    • Cyclopropa[3,4]benzo[1,2]cycloheptene, 2-propenal deriv.
    • Cyclopropa[3,4]benzo[1,2]cycloheptene-4-acrolein, 1,1a,2,3,3a,4,5,6,8ab,8ba-decahydro-1aa,2b,3aa-trihydroxy-7-(hydroxymethyl)-a,1,1,3a-tetramethyl-5-oxo- (8CI)
    • 2-Propenal, 3-[(1aR,2S,3S,3aR,8aR,8bS)-1,1a,2,3,3a,4,5,6,8a,8b-decahydro-1a,2,3a-trihydroxy-7-(hydroxymethyl)-1,1,3-trimethyl-5-oxocyclopropa[3,4]benzo[1,2]cyclohepten-4-yl]-2-methyl-, rel- (9CI)
    • Inchi: 1S/C20H28O6/c1-10(8-21)5-13-15(23)7-12(9-22)6-14-16-18(3,4)20(16,26)17(24)11(2)19(13,14)25/h5-6,8,11,13-14,16-17,22,24-26H,7,9H2,1-4H3/t11-,13?,14+,16-,17-,19+,20-/m0/s1
    • InChI Key: NNUPDVRCYXLXMM-AWJQTXOCSA-N
    • SMILES: C(=O)C(C)=CC1[C@]2(O)[C@@H](C)[C@H](O)[C@]3(O)C(C)(C)[C@]3([H])[C@@]2([H])C=C(CO)CC1=O
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